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Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-Octyn-3-OL. It outlines the
necessary personal protective equipment (PPE), safe operational procedures, and proper
disposal methods to ensure a secure laboratory environment.

Chemical Safety and Hazard Information

1-Octyn-3-OL is a combustible liquid that is harmful if swallowed and can cause skin and eye
irritation.[1][2] It is also very toxic to aquatic life.[1][3] Adherence to strict safety protocols is
mandatory to minimize risks.

Quantitative Data Summary

For quick reference, the following table summarizes the key guantitative data for 1-Octyn-3-
OL.
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Property

Value

Molecular Formula

CsH140

Molecular Weight 126.20 g/mol [3][4][5]

CAS Number 818-72-4[1]

Appearance Colorless to light yellow, clear liquid[2][6]

Boiling Point 169.6 °C at 760 mmHg (estimated)[7] or 83 °C
at 19 mmHg

Flash Point 63 °C (145.4 °F) - closed cup[8]

Density 0.864 g/mL at 25 °C

Solubility Insoluble in water, soluble in alcohol[2]

Vapor Pressure

0.5 mmHg at 25 °C (estimated)[7]

LD50 (Oral, Mouse)

460 mg/kg[7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Octyn-3-OL to ensure personal safety and

prevent exposure.

PPE Category

Specific Requirements

Eye and Face

Chemical safety goggles or a face shield.[9]

Chemical-resistant gloves (e.g., Neoprene or

Hand PVC).[9] The suitability and durability of the
glove type are dependent on usage.
A lab coat or chemical-resistant apron. Overalls
Body

are recommended for larger quantities.[9]

Respiratory

Use in a well-ventilated area or under a
chemical fume hood is required.[10] A respirator
with an appropriate filter may be necessary if

ventilation is inadequate.
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Operational and Disposal Plan

A systematic approach to handling and disposing of 1-Octyn-3-OL is crucial for laboratory
safety. The following step-by-step protocols must be followed.

Receiving and Storage Protocol
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and
hazard symbols.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[1][6] Keep containers tightly closed.[8]

Compatibility: Store away from incompatible materials such as strong oxidizing agents, acid
chlorides, and acid anhydrides.[8][10]

Handling Protocol

Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[9]

Ventilation: All work with 1-Octyn-3-OL must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[10]

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Dispensing: When transferring the liquid, use a spark-proof tool and avoid creating aerosols.
[10]

Hygiene: Wash hands thoroughly with soap and water after handling.[1][2] Do not eat, drink,
or smoke in the work area.[1][2][6]

Spill Management Protocol

o Evacuation: In case of a large spill, evacuate the area immediately.
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e Ventilation: Ensure the area is well-ventilated.
e Ignition Sources: Remove all sources of ignition from the spill area.[10]

o Containment: For small spills, absorb the liquid with an inert material such as dry sand or
earth.[10]

o Collection: Place the absorbent material into a sealed, labeled container for proper disposal.
o Decontamination: Clean the spill area thoroughly with a suitable solvent.
Disposal Protocol

e Waste Collection: Collect all 1-Octyn-3-OL waste, including contaminated materials, in a
designated and properly labeled hazardous waste container.

e Regulations: Dispose of the chemical waste in accordance with all local, state, and federal
regulations.[9]

o Professional Disposal: Contact a licensed professional waste disposal service to arrange for
the removal and disposal of the hazardous waste.

Visual Safety Workflows

To further clarify the safety procedures, the following diagrams illustrate the logical relationships
in hazard management and the operational workflow for handling 1-Octyn-3-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-Octyn-3-0l - Safety Data Sheet [chemicalbook.com]

. 1-Octen-3-ol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

. 1-Octyn-3-ol | C8H140 | CID 13166 - PubChem [pubchem.ncbi.nim.nih.gov]

. 1-Octyn-3-o0l, (3S)- | C8H140 | CID 2734534 - PubChem [pubchem.ncbi.nlm.nih.gov]
. nmppdb.com.ng [nmppdb.com.ng]

. 1-Octyn-3-ol | 818-72-4 | TCI AMERICA [tcichemicals.com]

. 1-octyn-3-ol, 818-72-4 [thegoodscentscompany.com]

. fishersci.com [fishersci.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. datasheets.scbt.com [datasheets.scbt.com]

e 10. 1-Octyn-3-0l(818-72-4)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Octyn-3-OL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346985#personal-protective-equipment-for-
handling-1-octyn-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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